BENGHE Foundational & Exploratory

Check Availability & Pricing

understanding the hydrophobic nature of
undecanoic acid

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B1683397

An In-depth Technical Guide to the Hydrophobic Nature of Undecanoic Acid

Introduction

Undecanoic acid, also known as undecylic acid or hendecanoic acid, is a saturated medium-
chain fatty acid (MCFA) with the chemical formula C11H2202.[1][2][3] Its structure, consisting of
an eleven-carbon aliphatic chain and a terminal carboxylic acid group, imparts an amphiphilic
character, though it is dominated by a significant hydrophobic nature.[2][4] This hydrophobicity
is fundamental to its physicochemical properties, its interaction with biological systems, and its
utility across various industries, including pharmaceuticals, cosmetics, and manufacturing.[3][5]

This technical guide provides a comprehensive examination of the hydrophobic characteristics
of undecanoic acid. It is intended for researchers, scientists, and drug development
professionals, offering quantitative data, detailed experimental protocols, and visualizations of
core concepts to facilitate a deeper understanding of this versatile molecule.

Molecular Basis of Hydrophobicity

The dual nature of undecanoic acid is rooted in its molecular structure. It comprises two
distinct regions:

o A Hydrophobic Tail: A long, eleven-carbon alkyl chain (CH3(CH2)e—) that is nonpolar and
water-repelling.[1][4]
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e A Hydrophilic Head: A terminal carboxylic acid group (—COOH) that is polar and capable of
hydrogen bonding, giving it an affinity for water.[1]

The significant length of the carbon tail means the molecule's overall character is
overwhelmingly hydrophobic, leading to its very low solubility in water and high solubility in non-
polar organic solvents.[1][4][6]

Caption: Molecular structure of undecanoic acid.

Physicochemical Properties and Data

The hydrophobic nature of undecanoic acid is quantified through several key physicochemical

parameters.

General and Physical Properties
Property Value Source(s)
Molecular Formula C11H2202 [11[3]
Molecular Weight 186.29 g/mol [31[71[8]
CAS Number 112-37-8 [319]

White crystalline solid or
Appearance _ . [21[71[9]
colorless/light yellow liquid

Melting Point 28-31°C [7]

Density / Specific Gravity ~0.85 - 0.89 g/cm3 [1107118]

Solubility and Partition Coefficient

The octanol-water partition coefficient (LogP) is a critical measure of hydrophobicity. A higher
LogP value indicates greater hydrophobicity.
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Parameter Value Description Source(s)

Indicates high
LogP (Octanol/Water) 4.42 lipophilicity and poor [41171[10]
water solubility.

Described as
- 52.2 mg/L (0.0522 ) )
Water Solubility insoluble or practically  [4][7][10]
mg/mL) at 30°C ) ]
insoluble in water.

Highly soluble in

Organic Solvent ethanol, DMSO, ~25 mg/mL in ethanol,
. . [L]6]7][11]
Solubility acetone, and ~10 mg/mL in DMSO.
chloroform.

Aggregation Behavior in Aqueous Solutions

Due to its amphiphilic structure, undecanoic acid exhibits surfactant-like behavior in aqueous
solutions, such as forming micelles and reducing surface tension.

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which
micelles spontaneously form.[12][13] For undecanoic acid, the long hydrophobic tail drives
this aggregation to minimize contact with water. Above the CMC, additional molecules added to
the system will predominantly form micelles.[12] The CMC is a key indicator of a surfactant's
efficiency and is influenced by factors such as temperature, pH, and the presence of
electrolytes.[12][14]

Caption: Aggregation of undecanoic acid into a micelle.

Surface Tension Reduction

Below the CMC, undecanoic acid molecules will migrate to the air-water interface, orienting
their hydrophobic tails away from the water. This disrupts the cohesive energy at the surface,
thereby reducing the surface tension of the solution. Once the surface is saturated, micelle
formation begins, and the surface tension remains relatively constant with further increases in
concentration.[12][13]
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Experimental Protocols for Characterizing
Hydrophobicity

Accurate determination of hydrophobicity parameters is crucial for research and development.
Standardized protocols are employed to ensure reproducibility.

Protocol: LogP Determination by Shake-Flask Method
(OECD 107)

This classic method directly measures the partitioning of a substance between n-octanol and
water.

» Preparation: Prepare a stock solution of undecanoic acid in n-octanol. The n-octanol and
water phases must be mutually saturated before the experiment.

» Partitioning: Add a small volume of the undecanoic acid/octanol stock solution to a
separation funnel containing a known volume of water.

o Equilibration: Shake the funnel vigorously for a set period (e.g., 15-30 minutes) to allow the
undecanoic acid to partition between the two phases. Allow the layers to separate
completely. Temperature should be controlled and recorded.

o Analysis: Carefully separate the n-octanol and water layers. Determine the concentration of
undecanoic acid in each phase using a suitable analytical technique, such as gas
chromatography-mass spectrometry (GC-MS).[15]

o Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase
to the concentration in the agueous phase. LogP is the base-10 logarithm of this value.

Protocol: CMC Determination by Surface Tensiometry

This method involves measuring the surface tension of solutions with increasing surfactant
concentrations. The CMC is identified as the point where the surface tension ceases to
decrease significantly.[16][17][18]
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tep 1

Prepare series of aqueous
undecanoic acid solutions
with increasing concentrations.

tep 2

Measure surface tension (y)
of each solution using a tensiometer
(e.g., Wilhelmy plate or Du Nouy ring).

Step 3

y

Plot surface tension (y)
vs. log of concentration (log C).

tep 4

Identify two linear regions in the plot:
1. Steeply decreasing y at low C
2. Plateau region at high C

The intersection of the two
linear trendlines corresponds
to the Critical Micelle Concentration (CMC).

Click to download full resolution via product page

Caption: Workflow for CMC determination via surface tensiometry.
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Implications in Drug Development and Research

The hydrophobic nature of undecanoic acid is central to its biological activity and applications.

» Antifungal and Antimicrobial Activity: Undecanoic acid's ability to disrupt the lipid
membranes of fungi and bacteria is a key mechanism of its antimicrobial action.[6][19] Its
hydrophobicity allows it to integrate into and destabilize the cell membrane, affecting
processes like lipid metabolism and membrane assembly.[19][20] It is particularly effective
against dermatophytes like Trichophyton rubrum.[6][19]

e Drug Delivery and Formulation: As an excipient, undecanoic acid can be used to solubilize
poorly water-soluble drugs, enhancing their formulation and bioavailability.[21] Its ability to
form micelles allows it to encapsulate hydrophobic drug molecules. Furthermore, its
interaction with biological membranes can be leveraged to act as a permeation enhancer for
transdermal drug delivery.

» Biological Probes: When conjugated to a fluorescent dye, the undecanoic acid chain serves
as a hydrophobic anchor to stably incorporate the probe into lipid bilayers for studying
cellular processes like lipid peroxidation.[22]

Conclusion

The pronounced hydrophobic character of undecanoic acid, conferred by its eleven-carbon
chain, is the defining feature governing its physical properties, solution behavior, and biological
interactions. Quantified by a high LogP value and low aqueous solubility, this hydrophobicity
drives self-assembly into micelles and enables potent interactions with lipid membranes. A
thorough understanding of these principles, supported by robust experimental characterization,
is essential for leveraging undecanoic acid's full potential in pharmaceutical design, drug
delivery systems, and other advanced scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683397#understanding-the-hydrophobic-nature-of-
undecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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